N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-(4-methylpyridin-2-yl)urea
• InChI: InChI=1S/C13H11ClFN3O/c1-8-4-5-16-12(6-8)18-13(19)17-9-2-3-11(15)10(14)7-9/h2-7H,1H3,(H2,16,17,18,19)
• InChI Key: JJEMDPBDOAIOKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H11ClFN3O
• Molecular Weight: 279.70 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea, also known as CFPU, is a chemical compound that belongs to the class of urea derivatives. CFPU has been the subject of extensive scientific research due to its potential applications in the field of medicine and agriculture.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has been extensively studied for its potential applications in the field of medicine and agriculture. In medicine, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has shown promising results as an anticancer agent. Several studies have reported that N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has also been studied for its potential use as an antifungal and antibacterial agent.
In agriculture, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has been studied for its potential use as a herbicide. N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has been shown to inhibit the growth of several weed species by interfering with the biosynthesis of amino acids. N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has also been studied for its potential use as a plant growth regulator. N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has been shown to promote the growth of several crop species by stimulating the production of cytokinins.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea varies depending on its application. In cancer cells, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea induces apoptosis by activating the mitochondrial pathway. N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea also inhibits angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF). In fungi and bacteria, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea inhibits the biosynthesis of amino acids by inhibiting the activity of acetohydroxyacid synthase (AHAS). In plants, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea stimulates the production of cytokinins, which promote cell division and growth.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has been shown to have several biochemical and physiological effects. In cancer cells, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea induces apoptosis and inhibits angiogenesis. In fungi and bacteria, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea inhibits the biosynthesis of amino acids, leading to cell death. In plants, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea stimulates the production of cytokinins, which promote cell division and growth.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of stability. N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea is also effective at low concentrations, making it cost-effective for lab experiments. However, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has some limitations for lab experiments. It is highly toxic and must be handled with care. N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea. In medicine, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea could be further studied for its potential as an anticancer agent. The mechanism of action of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea in cancer cells could be further elucidated, and its efficacy could be tested in vivo. In agriculture, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea could be further studied for its potential as a herbicide and plant growth regulator. The effects of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea on non-target species could also be studied to determine its environmental impact. In addition, new derivatives of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea could be synthesized and tested for their potential applications in medicine and agriculture.
Conclusion:
In conclusion, N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea is a chemical compound that has been extensively studied for its potential applications in the field of medicine and agriculture. N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has shown promising results as an anticancer agent, antifungal and antibacterial agent, herbicide, and plant growth regulator. N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea, including further studies on its mechanism of action and the development of new derivatives.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)urea involves the reaction of 3-chloro-4-fluoroaniline with 4-methyl-2-pyridinecarboxylic acid to form the corresponding amide. This amide is then converted to the urea derivative by treatment with phosgene and a base. The final product is obtained after purification by recrystallization.